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Compound of Interest

Compound Name: Sulfoglycolithocholic acid

Cat. No.: B095263 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of all laboratory chemicals is paramount. This document provides essential

safety and logistical information for the proper disposal of sulfoglycolithocholic acid, a

sulfated bile acid metabolite.

While sulfoglycolithocholic acid is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), adherence to proper disposal protocols is crucial for

maintaining a safe laboratory environment and ensuring regulatory compliance. This guide

outlines the necessary procedures for its disposal in both solid and aqueous forms.

Physical and Chemical Properties
A comprehensive understanding of a compound's properties is the first step in safe handling

and disposal. The following table summarizes key quantitative data for sulfoglycolithocholic
acid and its commonly available disodium salt.
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Property Value Source

Chemical Formula C₂₆H₄₃NO₇S PubChem[1]

Molecular Weight 513.69 g/mol Veeprho[2]

Appearance Solid Cayman Chemical[3]

Water Solubility Slightly soluble Cayman Chemical[3]

Methanol Solubility Slightly soluble Cayman Chemical[3]

Predicted Water Solubility 0.00038 g/L
Human Metabolome

Database[4]

Predicted pKa (Strongest

Acidic)
-1.1

Human Metabolome

Database[4]

Standard Operating Procedure for Disposal
The following step-by-step protocols provide a framework for the safe disposal of

sulfoglycolithocholic acid. It is imperative to consult and adhere to your institution's specific

waste disposal policies and local regulations, which may supersede these general guidelines.

Personal Protective Equipment (PPE)
Before handling sulfoglycolithocholic acid for disposal, ensure the following PPE is worn:

Safety glasses or goggles

Standard laboratory coat

Disposable nitrile gloves

Disposal of Solid Sulfoglycolithocholic Acid
This procedure applies to the pure, solid form of the compound.

2.1 Small Quantities (typically < 10 g):
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2.1.1 Ensure the material is clearly labeled as "Sulfoglycolithocholic Acid" and is in a

sealed, non-reactive container (e.g., the original manufacturer's vial or a labeled screw-

cap vial).

2.1.2 For disposal, place the sealed container in the general laboratory solid waste stream

destined for landfill, unless institutional policy dictates otherwise.

2.2 Large Quantities (typically > 10 g):

2.2.1 Consult your institution's Environmental Health and Safety (EHS) office for guidance

on the disposal of large quantities of non-hazardous chemical waste.

2.2.2 Package and label the waste as directed by your EHS office for collection and

disposal.

Disposal of Aqueous Solutions of Sulfoglycolithocholic
Acid
This procedure applies to dilute aqueous solutions of the compound.

3.1 Small Volumes (typically < 1 L):

3.1.1 Confirm that the solution does not contain any other hazardous materials (e.g.,

heavy metals, organic solvents).

3.1.2 Neutralize the solution to a pH between 6.0 and 8.0 using a suitable acid or base if

necessary. Given the predicted pKa, the solution is likely already near neutral.

3.1.3 Dispose of the neutralized solution by pouring it down a laboratory sink with a

copious amount of running water (at least a 20-fold excess of water). This should be done

in accordance with local wastewater regulations.

3.2 Large Volumes (typically > 1 L):

3.2.1 Contact your institution's EHS office for guidance. Large volumes may require

collection and disposal via a licensed chemical waste contractor.
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3.2.2 Do not dispose of large volumes down the sanitary sewer without explicit approval

from your EHS office and the local wastewater authority.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

sulfoglycolithocholic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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